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Introduction
The Adenovirus E3/19K protein is a type I transmembrane glycoprotein encoded by the early

region 3 (E3) of the adenovirus genome. A key function of E3/19K is to downregulate the cell

surface expression of Major Histocompatibility Complex class I (MHC-I) molecules.[1][2] This

immune evasion mechanism is achieved by the E3/19K protein binding to newly synthesized

MHC-I molecules in the endoplasmic reticulum (ER), thereby preventing their transport to the

cell surface.[1][2] This retention in the ER effectively shields the virus-infected cells from

recognition and subsequent lysis by cytotoxic T lymphocytes (CTLs). Given its critical role in

viral persistence, the E3/19K protein is a significant target for research and potential

therapeutic intervention.

Immunoprecipitation (IP) is a powerful technique to isolate and study the E3/19K protein and its

interactions with host cell proteins, particularly MHC-I molecules. This document provides

detailed application notes and protocols for the successful immunoprecipitation of the

Adenovirus E3/19K protein.

Signaling Pathway and Experimental Workflow
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The E3/19K protein interacts with the α1 and α2 domains of MHC class I heavy chains within

the endoplasmic reticulum. This interaction, facilitated by the luminal domain of E3/19K,

prevents the proper folding and subsequent transport of the MHC-I complex to the Golgi

apparatus and ultimately the cell surface. The E3/19K protein itself is retained in the ER

through a retrieval signal in its cytoplasmic tail.
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Caption: E3/19K and MHC-I Interaction Pathway.

General Immunoprecipitation Workflow
The following diagram outlines the key steps involved in the immunoprecipitation of the E3/19K

protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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